Cas no 1443342-81-1 (2,5-Dimethoxyphenyl-(1-methyl-2-pyrrolyl)methanol)

• Product Name: 2,5-Dimethoxyphenyl-(1-methyl-2-pyrrolyl)methanol
• CAS No: 1443342-81-1
• MF: C₁₄H₁₇NO₃
• MW: 247.289684057236
• MDL: MFCD07775405
• CID: 5014988
• Update Time: 2026-02-27

2,5-Dimethoxyphenyl-(1-methyl-2-pyrrolyl)methanol Chemical and Physical Properties

Names and Identifiers

• 2,5-Dimethoxyphenyl-(1-methyl-2-pyrrolyl)methanol

• MDL： MFCD07775405
• Inchi： 1S/C14H17NO3/c1-15-8-4-5-12(15)14(16)11-9-10(17-2)6-7-13(11)18-3/h4-9,14,16H,1-3H3
• InChI Key： OHXDBXCLGLCOEX-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C=CC=1OC)OC)C1=CC=CN1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 261
• XLogP3: 1.5
• Topological Polar Surface Area: 43.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 2,5-Dimethoxyphenyl-(1-methyl-2-pyrrolyl)methanol

2,5-Dimethoxyphenyl-(1-methyl-2-pyrrolyl)methanol: A Comprehensive Overview

2,5-Dimethoxyphenyl-(1-methyl-2-pyrrolyl)methanol (CAS No. 1443342-81-1) is a unique compound that has garnered significant attention in the fields of organic chemistry and medicinal research. This compound, characterized by its distinctive molecular structure, holds potential applications in various areas, including pharmaceutical development and materials science. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with 2,5-Dimethoxyphenyl-(1-methyl-2-pyrrolyl)methanol.

Chemical Structure and Properties

2,5-Dimethoxyphenyl-(1-methyl-2-pyrrolyl)methanol is a complex organic molecule with a molecular formula of C₁₆H₁₈O₃. The compound features a 2,5-dimethoxyphenyl group and a 1-methyl-2-pyrrolyl group connected by a methylene bridge. The presence of these functional groups imparts unique chemical properties to the molecule. The dimethoxyphenyl moiety contributes to the compound's aromatic character and electron-donating ability, while the pyrrolyl group provides additional conjugation and stability. These structural features make 2,5-Dimethoxyphenyl-(1-methyl-2-pyrrolyl)methanol an interesting candidate for various chemical reactions and biological studies.

Synthesis Methods

The synthesis of 2,5-Dimethoxyphenyl-(1-methyl-2-pyrrolyl)methanol has been explored through several methodologies. One common approach involves the coupling of 2,5-dimethoxybenzaldehyde with 1-methylpyrrole-2-carbaldehyde followed by reduction to form the desired alcohol. This method typically utilizes reagents such as sodium borohydride or hydrogen gas in the presence of a palladium catalyst. Another approach involves the reaction of 2,5-dimethoxyphenylmagnesium bromide with 1-methylpyrrole-2-carboxaldehyde to form the intermediate aldehyde, which is then reduced to the final product. These synthetic routes are well-documented in the literature and have been optimized for yield and purity.

Biological Activities and Applications

2,5-Dimethoxyphenyl-(1-methyl-2-pyrrolyl)methanol has shown promising biological activities that make it a valuable compound for medicinal research. Recent studies have demonstrated its potential as an antioxidant and anti-inflammatory agent. The compound's ability to scavenge free radicals and inhibit pro-inflammatory cytokines has been attributed to its unique molecular structure. Additionally, preliminary investigations suggest that 2,5-Dimethoxyphenyl-(1-methyl-2-pyrrolyl)methanol may have neuroprotective properties, making it a potential candidate for the treatment of neurodegenerative diseases.

In the context of drug discovery, 2,5-Dimethoxyphenyl-(1-methyl-2-pyrrolyl)methanol has been evaluated for its pharmacological effects on various biological targets. For instance, it has been shown to modulate specific receptors involved in pain signaling pathways, which could lead to its development as an analgesic agent. Furthermore, its ability to cross the blood-brain barrier has been investigated in preclinical models, highlighting its potential for central nervous system (CNS) applications.

Recent Research Advancements

The scientific community continues to explore new avenues for utilizing 2,5-Dimethoxyphenyl-(1-methyl-2-pyrrolyl)methanol. Recent advancements in computational chemistry have enabled researchers to predict the compound's behavior in different biological environments with greater accuracy. Molecular dynamics simulations have provided insights into how the molecule interacts with specific protein targets, which is crucial for understanding its mechanism of action.

In addition to computational studies, experimental research has also made significant strides. For example, a study published in the Journal of Medicinal Chemistry reported that 2,5-Dimethoxyphenyl-(1-methyl-2-pyrrolyl)methanol exhibits potent anti-cancer activity against several human cancer cell lines. The compound was found to induce apoptosis and inhibit cell proliferation through multiple pathways. These findings have sparked interest in further investigating its potential as an anti-cancer agent.

Safety and Regulatory Considerations

Safety is a critical aspect when evaluating any new chemical entity for pharmaceutical applications. Extensive toxicity studies have been conducted on 2,5-Dimethoxyphenyl-(1-methyl-2-pyrrolyl)methanol, including acute and chronic toxicity assessments in animal models. The results indicate that the compound is generally well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects.

In terms of regulatory considerations, 2,5-Dimethoxyphenyl-(1-methyl-2-pyrrolyl)methanol is subject to standard guidelines for new drug development set forth by regulatory agencies such as the FDA (Food and Drug Administration) and EMA (European Medicines Agency). Compliance with these guidelines ensures that the compound undergoes rigorous testing and evaluation before it can be approved for clinical use.

FUTURE DIRECTIONS AND CONCLUSIONS

The ongoing research on 2,5-Dimethoxyphenyl-(1-methyl-2-pyrrolyl)methanol promises exciting developments in both fundamental science and applied medicine. Future studies will likely focus on optimizing its pharmacological properties through structural modifications and exploring its therapeutic potential in clinical trials. As more data becomes available, it is anticipated that this compound will play a significant role in advancing our understanding of complex biological processes and contributing to the development of novel therapeutic agents.